![molecular formula C13H14N2O4S2 B5763864 N-benzyl-1,4-benzenedisulfonamide](/img/structure/B5763864.png)
N-benzyl-1,4-benzenedisulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1,4-benzenedisulfonamide (NBBS) is an organic compound with a molecular formula of C14H14N2O4S2. It is a sulfonamide derivative and has been widely used in scientific research due to its unique chemical properties and potential applications.
Mechanism of Action
N-benzyl-1,4-benzenedisulfonamide is a potent inhibitor of MMPs, particularly MMP-2 and MMP-9. It binds to the active site of the enzyme and prevents the cleavage of extracellular matrix proteins. This leads to the inhibition of cell migration, invasion, and angiogenesis, which are crucial steps in cancer metastasis. This compound has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, which play a key role in the pathogenesis of various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-benzyl-1,4-benzenedisulfonamide is its specificity towards MMPs. It has been shown to selectively inhibit MMP-2 and MMP-9 without affecting other MMPs. This makes it a valuable tool for studying the role of MMPs in various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experiments. In addition, this compound has been found to have some cytotoxic effects at high concentrations, which can limit its use in some cell-based assays.
Future Directions
There are several future directions for the use of N-benzyl-1,4-benzenedisulfonamide in scientific research. One potential application is in the development of anti-cancer therapies. This compound has been shown to have potent anti-cancer effects by inhibiting MMPs and inducing apoptosis. Further studies are needed to determine the efficacy of this compound in various cancer models. Another potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Further studies are needed to determine the efficacy of this compound in various inflammatory disease models. Finally, this compound has been shown to have neuroprotective effects in the brain. Further studies are needed to determine the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has been widely used in scientific research due to its unique chemical properties and potential applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound inhibits the activity of MMPs and has been found to have various biochemical and physiological effects. While this compound has some limitations, it has several potential applications in the development of therapies for various diseases. Further studies are needed to determine the efficacy of this compound in various disease models.
Synthesis Methods
The synthesis of N-benzyl-1,4-benzenedisulfonamide involves the reaction of benzylamine with 1,4-benzenedisulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 250-253°C. The purity of the compound can be confirmed by NMR and IR spectroscopy.
Scientific Research Applications
N-benzyl-1,4-benzenedisulfonamide has been extensively used in scientific research as a potential therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. MMPs play a crucial role in various physiological and pathological processes such as tissue remodeling, wound healing, and cancer metastasis. Inhibition of MMPs by this compound has been shown to have therapeutic potential in various diseases such as rheumatoid arthritis, cancer, and cardiovascular diseases.
properties
IUPAC Name |
4-N-benzylbenzene-1,4-disulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S2/c14-20(16,17)12-6-8-13(9-7-12)21(18,19)15-10-11-4-2-1-3-5-11/h1-9,15H,10H2,(H2,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVMLXCNKHXDQIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.